5,6-dimethyl-3-(propan-2-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 5,6-dimethyl-3-propan-2-yl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C11H14N2OS2/c1-5(2)13-10(14)8-6(3)7(4)16-9(8)12-11(13)15/h5H,1-4H3,(H,12,15)
• InChI Key: YLVAXXRZKOZYCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=S)N2)C(C)C)C
• Molecular Formula: C11H14N2OS2
• Molecular Weight: 254.4 g/mol

Description

Thieno[2,3-d]pyrimidin-4-one is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen. They are of great interest in the field of organic chemistry and for the development of new drugs.

Molecular Structure Analysis

The molecular structure of a compound like 5,6-dimethyl-3-(propan-2-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data, it’s difficult to provide an accurate analysis.

Chemical Reactions Analysis

The chemical reactions involving a compound like 5,6-dimethyl-3-(propan-2-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one would depend on its specific chemical structure. Heterocyclic compounds can participate in a variety of chemical reactions, but without more specific information, it’s difficult to predict exactly what reactions this compound might undergo.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like 5,6-dimethyl-3-(propan-2-yl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one would depend on its specific structure. These could include properties like melting point, boiling point, solubility in various solvents, and reactivity with other chemical species.

Scientific Research Applications

Medicinal Chemistry

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Drug Development

Thiophene-based analogs are considered a promising class of biologically active compounds. .

Synthetic Methodologies

Pyrimidine is a central unit in several FDA-approved drugs. .

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system with which it interacts. Many heterocyclic compounds have biological activity and can interact with various enzymes, receptors, or other proteins in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Without specific information about this compound, it’s difficult to provide accurate safety and hazard information.

Future Directions

The study of heterocyclic compounds is a vibrant field of research in organic and medicinal chemistry. New synthetic methods, novel structures, and applications in drug discovery are areas of ongoing investigation. The compound you mentioned could potentially be a subject of future studies in these areas.